Cas no 2137777-34-3 (N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide)

N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide is a bicyclic amine-derived carboxamide compound characterized by its unique structural framework, combining an azabicyclo[3.2.1]octane core with a cyclopropanecarboxamide moiety. This configuration imparts notable rigidity and steric constraints, which can enhance binding selectivity in medicinal chemistry applications. The cyclopropane ring contributes to metabolic stability, while the azabicyclic scaffold offers potential for modulating receptor interactions. Its well-defined stereochemistry and synthetic versatility make it a valuable intermediate in pharmaceutical research, particularly for targeting central nervous system (CNS) receptors or enzyme inhibition. The compound’s balanced lipophilicity and polarity further support its utility in drug discovery.
N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide structure
2137777-34-3 structure
Product Name:N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide
CAS No:2137777-34-3
MF:C11H18N2O
MW:194.273422718048
CID:5777146
PubChem ID:165463563
Update Time:2025-06-13

N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 2137777-34-3
    • EN300-766454
    • N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide
    • Inchi: 1S/C11H18N2O/c14-11(8-1-2-8)13-10-4-7-3-9(5-10)12-6-7/h7-10,12H,1-6H2,(H,13,14)
    • InChI Key: CYOAZSJLPGXNFA-UHFFFAOYSA-N
    • SMILES: O=C(C1CC1)NC1CC2CC(CN2)C1

Computed Properties

  • Exact Mass: 194.141913202g/mol
  • Monoisotopic Mass: 194.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 41.1Ų

N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-766454-1.0g
N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide
2137777-34-3 95%
1.0g
$986.0 2024-05-22
Enamine
EN300-766454-0.05g
N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide
2137777-34-3 95%
0.05g
$827.0 2024-05-22
Enamine
EN300-766454-0.1g
N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide
2137777-34-3 95%
0.1g
$867.0 2024-05-22
Enamine
EN300-766454-0.25g
N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide
2137777-34-3 95%
0.25g
$906.0 2024-05-22
Enamine
EN300-766454-0.5g
N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide
2137777-34-3 95%
0.5g
$946.0 2024-05-22
Enamine
EN300-766454-2.5g
N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide
2137777-34-3 95%
2.5g
$1931.0 2024-05-22
Enamine
EN300-766454-5.0g
N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide
2137777-34-3 95%
5.0g
$2858.0 2024-05-22
Enamine
EN300-766454-10.0g
N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide
2137777-34-3 95%
10.0g
$4236.0 2024-05-22

Additional information on N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide

Introduction to N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide (CAS No. 2137777-34-3)

N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide (CAS No. 2137777-34-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by the presence of a bicyclic azide moiety and a cyclopropane ring, which are known for their ability to modulate various biological pathways.

The chemical structure of N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide consists of a bicyclic azabenzene scaffold linked to a cyclopropane carboxamide group. The bicyclic azabenzene moiety, specifically 6-azabicyclo[3.2.1]octan-3-yl, is a key feature that contributes to the compound's distinct pharmacophoric properties. This moiety is known for its ability to interact with biological targets in a highly specific manner, making it a valuable component in the design of novel therapeutic agents.

The cyclopropane ring in the molecule further enhances its potential as a pharmacological entity. Cyclopropane rings are known for their strained three-membered carbon framework, which can lead to high reactivity and unique interactions with biological targets. In particular, the carboxamide group attached to the cyclopropane ring can serve as a hinge region, allowing for conformational flexibility that may be critical for binding to biological receptors.

Recent research in the field of medicinal chemistry has highlighted the importance of structural motifs like those found in N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide. Studies have demonstrated that compounds incorporating bicyclic azabenzene scaffolds can exhibit potent activity against a variety of therapeutic targets, including enzymes and receptors involved in inflammatory responses, pain signaling, and neurodegenerative diseases.

The potential biological activity of N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide has been explored through both computational modeling and experimental studies. Computational approaches have been particularly useful in predicting the binding modes of this compound to potential biological targets, such as kinases and G protein-coupled receptors (GPCRs). These studies have suggested that the compound may interact with these targets through multiple binding interactions, including hydrogen bonding and hydrophobic interactions.

In vitro experiments have further validated the potential of N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide as a lead compound for drug development. Initial studies have shown that this compound exhibits inhibitory activity against certain enzymes implicated in inflammation and pain pathways. For example, it has been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of prostaglandin synthesis and play a crucial role in inflammatory responses.

The structural features of N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide also make it an attractive candidate for further derivatization and optimization. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties to enhance potency, selectivity, and pharmacokinetic profiles. This approach has been successfully employed in other areas of drug discovery, where lead compounds are systematically modified to improve their therapeutic efficacy.

The synthesis of N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide presents unique challenges due to its complex structural framework. However, advances in synthetic methodologies have made it possible to construct this molecule with increasing efficiency and precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in achieving the desired stereochemical purity and yield.

The future prospects for N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide are promising, with ongoing research aimed at elucidating its mechanism of action and exploring its potential in treating various diseases. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, the development of novel therapeutics based on this compound is likely to advance rapidly.

In conclusion, N-{6-azabicyclo[3.2.1]octan-3-yl}cyclopropanecarboxamide (CAS No. 2137777-34-3) represents an exciting example of how structural complexity can be harnessed to develop novel pharmacological agents with significant therapeutic potential. Its unique chemical features and promising biological activities make it a valuable asset in the ongoing quest for new treatments across multiple disease areas.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm